N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]propanamide
• InChI: InChI=1S/C19H21N3O4S/c1-21-11-7-15-8-12-22(19(24)18(15)21)13-10-20-17(23)9-14-27(25,26)16-5-3-2-4-6-16/h2-8,11-12H,9-10,13-14H2,1H3,(H,20,23)
• InChI Key: XNSMTFKUNDKIGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• The molecule is involved in the synthesis of various heterocyclic compounds. A study focused on alkaline cleavage of related compounds, revealing the formation of pyridines, pyrazoles, and pyridazines, indicating its utility in diverse heterocyclic synthesis (Lempert-Sre´ter & Lempert, 1975).

Antagonistic Applications

• Pyridine derivatives of the compound, as shown in another research, were investigated as hTRPV1 antagonists. This highlights its potential in developing treatments targeting the TRPV1 receptor, which is significant in pain perception (Ryu et al., 2015).

Antibacterial Properties

• A related study synthesized 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, derived from similar compounds. One of these demonstrated antibacterial activity, suggesting the potential of the parent compound in antibacterial applications (Toja et al., 1986).

Synthesis of Sulfonamides

• The compound is instrumental in the synthesis of sulfonamides. A study developed methods to prepare 1-oxo-, 3-oxo-, and 1,3-dioxopyrrolo[3,4-c]pyridines with sulfonamide groups, expanding the chemical versatility of such compounds (Ikaunieks, Björkling, & Loža, 2015).

Pharmaceutical Intermediate Synthesis

• It also serves as a key pharmaceutical intermediate. For instance, its derivatives were used in a practical synthesis of a pharmaceutical compound, showcasing its relevance in drug development (Wang et al., 2006).